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Compound of Interest

Compound Name: (72)-3-oxohexadecenoyl-CoA

Cat. No.: B15550295

For immediate reference, treat (7Z)-3-oxohexadecenoyl-CoA as a potentially hazardous
substance. The toxicological properties of this compound have not been thoroughly
investigated. Adherence to your institution's specific chemical hygiene plan and consultation
with the Environmental Health and Safety (EHS) department are mandatory.

This document provides essential safety and logistical information for the proper handling and
disposal of (7Z)-3-oxohexadecenoyl-CoA, a specialized biochemical for research use. Given
the absence of a specific Safety Data Sheet (SDS) for this novel compound, a conservative
approach to its management is necessary to ensure the safety of laboratory personnel and
compliance with regulatory standards.

l. Immediate Safety and Handling Precautions

Researchers and laboratory personnel must handle (7Z)-3-oxohexadecenoyl-CoA with care,
assuming it may possess unknown hazardous properties.

Personal Protective Equipment (PPE):

o Eye Protection: Always wear ANSI Z87.1-compliant safety glasses or goggles when handling
the compound.

o Hand Protection: Use nitrile or neoprene gloves to prevent skin contact.

o Body Protection: A standard laboratory coat is required.
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Engineering Controls:

e Handle the compound in a well-ventilated area, preferably within a chemical fume hood, to
minimize inhalation exposure.

First Aid Measures:

 In case of skin contact: Immediately wash the affected area with soap and plenty of water for
at least 15 minutes.

 In case of eye contact: Immediately flush eyes with copious amounts of water for at least 15
minutes, lifting the upper and lower eyelids occasionally.

o |f inhaled: Move the individual to fresh air.

If ingested: Seek immediate medical attention.

Il. Proper Disposal Procedures

The disposal of (7Z)-3-oxohexadecenoyl-CoA must be conducted in accordance with all
applicable federal, state, and local regulations. The following step-by-step protocol outlines a
general procedure and should be adapted to your institution's specific EHS guidelines.

Step 1: Waste Identification and Segregation

o Characterize the Waste: All waste containing (7Z)-3-oxohexadecenoyl-CoA, including
unused compound, solutions, and contaminated labware (e.g., pipette tips, tubes), must be
treated as hazardous chemical waste.

e Segregate Waste Streams: Do not mix this waste with other chemical waste streams unless
compatibility is confirmed. Specifically, keep it separate from incompatible materials that
could cause a dangerous reaction.

Step 2: Containerization and Labeling

e Primary Container: Collect waste in a chemically compatible and leak-proof container with a
secure, tight-fitting lid.
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e Labeling: The container must be clearly labeled with the words "Hazardous Waste" and the
full chemical name: "(7Z)-3-oxohexadecenoyl-CoA". Avoid using abbreviations or chemical
formulas. The label should also include the accumulation start date and the name of the
principal investigator or laboratory.

Step 3: Storage

o Designated Area: Store the sealed waste container in a designated satellite accumulation
area that is at or near the point of generation.

o Secondary Containment: Place the primary waste container within a secondary container,
such as a plastic tub, to contain any potential leaks or spills.

Step 4: Final Disposal

» Contact EHS: Arrange for the collection of the hazardous waste through your institution's
EHS department. Do not attempt to dispose of this chemical down the drain or in the regular
trash.

lll. Quantitative Data Summary

As specific quantitative data for (7Z)-3-oxohexadecenoyl-CoA is not available, the following
table provides key information for a structurally related compound, (5E)-7-Oxozeaenol, to
illustrate the type of data that should be sought from the supplier.

Data for (5E)-7-Oxozeaenol Data for (72)-3-

Property )
(Illustrative) oxohexadecenoyl-CoA
CAS Number 1198574-97-8 Data not available
Molecular Formula C19H2207 C37H58N7018P3S
Molecular Weight 362.4 g/mol 1013.883 g/mol
) Acute toxicity - oral 3 (Toxic if
Primary Hazard Class Hazards not fully known
swallowed)
Storage Temperature -20°C Data not available
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IV. Experimental Protocols

No specific experimental protocols for the disposal of (7Z)-3-oxohexadecenoyl-CoA are
publicly available. The disposal procedure provided in this document is based on general best
practices for handling novel research chemicals.

V. Logical Workflow for Disposal

The following diagram illustrates the decision-making process for the safe disposal of (7Z)-3-

oxohexadecenoyl-CoA.

Click to download full resolution via product page

Caption: Disposal workflow for (7Z)-3-oxohexadecenoyl-CoA.

 To cite this document: BenchChem. [Essential Safety and Disposal Procedures for (72)-3-
oxohexadecenoyl-CoA]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15550295#7z-3-oxohexadecenoyl-coa-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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